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Melilotigenin B Melilotigenin B
Brand Name: Vulcanchem
CAS No.: 91269-84-0
VCID: VC0206026
InChI: InChI=1S/C30H46O3/c1-25(2)16-20-19-8-9-22-27(4)12-11-23(32)28(5,18-31)21(27)10-13-30(22,7)29(19,6)15-14-26(20,3)24(33)17-25/h8,20-22,31H,9-18H2,1-7H3/t20-,21+,22+,26+,27-,28+,29+,30+/m0/s1
SMILES: CC1(CC2C3=CCC4C5(CCC(=O)C(C5CCC4(C3(CCC2(C(=O)C1)C)C)C)(C)CO)C)C
Molecular Formula: C30H46O3
Molecular Weight:

Melilotigenin B

CAS No.: 91269-84-0

Reference Standards

VCID: VC0206026

Molecular Formula: C30H46O3

Molecular Weight:

Melilotigenin B - 91269-84-0

CAS No. 91269-84-0
Product Name Melilotigenin B
Molecular Formula C30H46O3
IUPAC Name (4S,4aR,6aR,6bS,8aR,12aS,14aR,14bR)-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,4a,5,6,7,8,10,12,12a,14,14a-dodecahydropicene-3,9-dione
Standard InChI InChI=1S/C30H46O3/c1-25(2)16-20-19-8-9-22-27(4)12-11-23(32)28(5,18-31)21(27)10-13-30(22,7)29(19,6)15-14-26(20,3)24(33)17-25/h8,20-22,31H,9-18H2,1-7H3/t20-,21+,22+,26+,27-,28+,29+,30+/m0/s1
SMILES CC1(CC2C3=CCC4C5(CCC(=O)C(C5CCC4(C3(CCC2(C(=O)C1)C)C)C)(C)CO)C)C
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PubChem Compound 91895471
Last Modified Nov 13 2021
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